N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide

• IUPAC Name: N'-(5,5-dimethyl-3-oxocyclohexen-1-yl)-3-methoxybenzohydrazide
• InChI: InChI=1S/C16H20N2O3/c1-16(2)9-12(8-13(19)10-16)17-18-15(20)11-5-4-6-14(7-11)21-3/h4-8,17H,9-10H2,1-3H3,(H,18,20)
• InChI Key: OZKPPDOMVVNNIC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NNC(=O)C2=CC(=CC=C2)OC)C
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide, also known as DCPH, is a synthetic compound that has gained attention in the scientific community for its potential use in various research applications. DCPH is a hydrazide derivative that has been synthesized through a multistep reaction process.

Mechanism of Action

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide is believed to exert its biological effects through the inhibition of key enzymes involved in various cellular processes. Specifically, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a critical role in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can enhance cognitive function and memory.
Biochemical and Physiological Effects:
N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide in lab experiments is its high potency and specificity for its target enzymes. However, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide is also associated with some limitations, including its relatively low solubility in water and potential toxicity at high doses.

Future Directions

There are several potential future directions for the use of N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide in scientific research. One area of interest is the development of novel therapeutic agents for the treatment of neurodegenerative disorders, such as Alzheimer's disease. Additionally, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide may have potential applications in the development of novel antibiotics and anti-inflammatory agents. Further research is needed to fully understand the potential of N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide in these areas.

Synthesis Methods

The synthesis of N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide involves several steps, including the condensation of 3-methoxybenzohydrazide with 2,4-pentanedione, followed by cyclization with acetic anhydride and catalytic hydrogenation. The final product is obtained through recrystallization and purification.

Scientific Research Applications

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide has been used in various scientific research applications, including as a potential therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-3-methoxybenzohydrazide has also been studied for its potential use in the development of novel antibiotics and anti-inflammatory agents.